Cas no 1832266-98-4 (2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide)
2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS012604753
- 1832266-98-4
- EN300-1169779
- 2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide
- 2-Nitro-N-propyl-N-pyrrolidin-3-ylbenzenesulfonamide
-
- Inchi: 1S/C13H19N3O4S/c1-2-9-15(11-7-8-14-10-11)21(19,20)13-6-4-3-5-12(13)16(17)18/h3-6,11,14H,2,7-10H2,1H3
- InChI Key: FWNBLQWMPCXFID-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N(CCC)C1CNCC1)(=O)=O
Computed Properties
- Exact Mass: 313.10962727g/mol
- Monoisotopic Mass: 313.10962727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 104Ų
2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169779-0.05g |
1832266-98-4 | 0.05g |
$612.0 | 2023-06-08 | |||
| Enamine | EN300-1169779-0.1g |
1832266-98-4 | 0.1g |
$640.0 | 2023-06-08 | |||
| Enamine | EN300-1169779-0.25g |
1832266-98-4 | 0.25g |
$670.0 | 2023-06-08 | |||
| Enamine | EN300-1169779-0.5g |
1832266-98-4 | 0.5g |
$699.0 | 2023-06-08 | |||
| Enamine | EN300-1169779-1.0g |
1832266-98-4 | 1g |
$728.0 | 2023-06-08 | |||
| Enamine | EN300-1169779-2.5g |
1832266-98-4 | 2.5g |
$1428.0 | 2023-06-08 | |||
| Enamine | EN300-1169779-5.0g |
1832266-98-4 | 5g |
$2110.0 | 2023-06-08 | |||
| Enamine | EN300-1169779-10.0g |
1832266-98-4 | 10g |
$3131.0 | 2023-06-08 | |||
| Enamine | EN300-1169779-50mg |
1832266-98-4 | 50mg |
$528.0 | 2023-10-03 | |||
| Enamine | EN300-1169779-100mg |
1832266-98-4 | 100mg |
$553.0 | 2023-10-03 |
2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide
Comprehensive Overview of 2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide (CAS No. 1832266-98-4)
The compound 2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide (CAS No. 1832266-98-4) is a specialized sulfonamide derivative with a unique molecular structure that combines a nitrobenzene core with a pyrrolidine moiety. This configuration grants it distinct chemical properties, making it a subject of interest in pharmaceutical research and organic synthesis. Its nitro group and sulfonamide linkage are particularly noteworthy, as these functional groups are often leveraged in the development of bioactive molecules.
In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery and medicinal chemistry. Researchers are increasingly exploring 2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide for its potential applications in enzyme inhibition and receptor modulation. Its structural features align with trends in small-molecule therapeutics, a hot topic in biotech and pharma industries. Questions like "What are the synthetic routes for sulfonamide derivatives?" or "How do nitro groups influence drug bioavailability?" are frequently searched, reflecting widespread curiosity about this compound class.
The pyrrolidine ring in 2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide introduces conformational rigidity, which can enhance binding affinity in target interactions. This characteristic is critical in designing central nervous system (CNS) drugs, a trending area in neuroscience research. Additionally, the compound’s nitro aromatic system is being studied for its electron-withdrawing effects, which may impact metabolic stability—a key consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.
From a synthetic chemistry perspective, CAS No. 1832266-98-4 serves as a valuable intermediate. Its multi-functional groups allow for diverse chemical modifications, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the growing emphasis on fragment-based drug design, a strategy often discussed in academic journals and industry conferences. Searches such as "How to optimize sulfonamide synthesis?" or "Role of pyrrolidine in drug potency?" underscore its relevance.
Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating catalytic methods to synthesize 2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide with minimal waste, addressing the sustainability concerns prevalent in modern chemical manufacturing. Queries like "Eco-friendly nitro reduction techniques" or "Solvent-free sulfonamide formation" highlight this shift.
In summary, 2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide (CAS No. 1832266-98-4) represents a compelling case study at the intersection of organic chemistry, drug development, and sustainable science. Its structural complexity and functional diversity position it as a promising candidate for future innovations, resonating with both academic and industrial audiences.
1832266-98-4 (2-Nitro-N-propyl-N-(pyrrolidin-3-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)